Stibogluconate sodium

• CAS No.: 16037-91-5
• Product Name: Stibogluconate sodium
• Molecular Formula: C12H17O17Sb2 • 3Na [9H2O]
• Molecular Weight: 908.89 g/mol
• IUPAC Name: trisodium;(4R,5S,6R)-2-[[(4R,5S,6R)-4-carboxylato-6-[(1R)-1,2-dihydroxyethyl]-5-hydroxy-2-oxo-1,3,2λ5-dioxastibinan-2-yl]oxy]-6-[(1R)-1,2-dihydroxyethyl]-5-hydroxy-2-oxo-1,3,2λ5-dioxastibinane-4-carboxylate;nonahydrate
• Standard InChI: InChI=1S/2C6H10O7.3Na.9H2O.3O.2Sb/c2*7-1-2(8)3(9)4(10)5(11)6(12)13;;;;;;;;;;;;;;;;;/h2*2-5,7-8,10H,1H2,(H,12,13);;;;9*1H2;;;;;/q2*-2;3*+1;;;;;;;;;;;;;2*+2/p-2/t2*2-,3-,4+,5-;;;;;;;;;;;;;;;;;/m11................./s1
• Standard InChIKey: XGOCPLVXEKPVLV-UZVLBLASSA-L
• Isomeric SMILES: C([C@H]([C@@H]1[C@@H]([C@@H](O[Sb](=O)(O1)O[Sb]2(=O)O[C@@H]([C@@H]([C@@H](O2)C(=O)[O-])O)[C@@H](CO)O)C(=O)[O-])O)O)O.O.O.O.O.O.O.O.O.O.[Na+].[Na+].[Na+]
• SMILES: C(C(C1C(C(O[Sb](=O)(O1)O[Sb]2(=O)OC(C(C(O2)C(=O)[O-])O)C(CO)O)C(=O)[O-])O)O)O.O.O.O.O.O.O.O.O.O.[Na+].[Na+].[Na+]
• Canonical SMILES: C(C(C1C(C(O[Sb](=O)(O1)O[Sb]2(=O)OC(C(C(O2)C(=O)[O-])O)C(CO)O)C(=O)[O-])O)O)O.O.O.O.O.O.O.O.O.O.[Na+].[Na+].[Na+]
• Appearance: Assay:≥95%A crysatlline solid
• Description: Stibogluconate sodium is is a potent inhibitor of PTPases Src homology PTPase1 (SHP-1), SHP-2, and PTP1B, inhibits 99% of SHP-1, SHP-2 and PTP1B activity at 10 μg/ml, 100 μg/ml respectively.target: SHP-1, SHP-2, PTP1B.[1]In vitro: Stibogluconate sodium inhibits protein tyrosine phosphatases. Stibogluconate sodium targets the SHP-1 PTPase catalytic domain and forms stable complexes with the phosphatase. Stibogluconate sodium induces tyrosine phosphorylation of cellular proteins and augments IL-3-induces Jak2/Stat5 phosphorylation in Baf3 cells. Stibogluconate sodium augments IL-3-induced cell proliferation of Baf3 cells. [1]In vivo: SSG induces 61% growth inhibition of Renca tumors in BALB/c mice coincident with an increase (2-fold) in tumorinfiltrating macrophages (M). [2]
• Synonyms: Antimony Gluconate Sodium; Antimony Gluconic Acid; Antimony Sodium Gluconate; Antimony Sodium Gluconates; Myostibin; Pentostam; Sodium Gluconates, Antimony; Sodium Stibogluconate; Sodium, Stibogluconate; Solustibosan; Stibatin; Stibogluconate Sodium; Stibogluconate, Sodium; Triostam
• Reference: [1]. Pathak MK et al. Sodium stibogluconate is a potent inhibitor of protein tyrosine phosphatases and augments cytokine responses in hemopoietic cell lines. J Immunol. 2001 Sep 15;167(6):3391-7.; [2]. Keke Fan et al. Sodium Stibogluconate Interacts with IL-2 in Anti-Renca Tumor Action via a T Cell-Dependent Mechanism in Connection with Induction of Tumor-Infiltrating Macrophages. The journal of immunology. 2016 Sep 27.
• PubChem Compound: 16683012
• Last Modified: Nov 11 2021